Cas no 2097923-61-8 (4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)thiomorpholine)

• Product Name: 4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)thiomorpholine
• CAS No: 2097923-61-8
• MF: C₈H₁₂N₄OS
• MW: 212.272079467773
• CID: 6004254
• PubChem ID: 126852604
• Update Time: 2025-10-31

4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)thiomorpholine Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)thiomorpholine
• Methanone, (1-methyl-1H-1,2,3-triazol-4-yl)-4-thiomorpholinyl-
• 2097923-61-8
• AKOS032465837
• (1-methyltriazol-4-yl)-thiomorpholin-4-ylmethanone
• F6511-9259

• Inchi： 1S/C8H12N4OS/c1-11-6-7(9-10-11)8(13)12-2-4-14-5-3-12/h6H,2-5H2,1H3
• InChI Key： SLSKKMMXLVTWLY-UHFFFAOYSA-N
• SMILES： C(C1=CN(C)N=N1)(N1CCSCC1)=O

Computed Properties

• Exact Mass: 212.07318219g/mol
• Monoisotopic Mass: 212.07318219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 76.3Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 433.5±55.0 °C(Predicted)
• pka: -0.11±0.10(Predicted)

Additional information on 4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)thiomorpholine

Recent Advances in the Study of 4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)thiomorpholine (CAS: 2097923-61-8)

The compound 4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)thiomorpholine (CAS: 2097923-61-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, which combines a triazole moiety with a thiomorpholine scaffold, exhibits promising biological activity, particularly in the context of drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense research interest.

One of the key areas of investigation has been the synthesis and optimization of 4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)thiomorpholine. Researchers have developed novel synthetic routes to improve yield and purity, leveraging advanced techniques such as click chemistry and microwave-assisted synthesis. These methods have not only enhanced the efficiency of production but also enabled the exploration of structural analogs with modified pharmacological profiles. The compound's ability to serve as a versatile building block in medicinal chemistry has been highlighted in several recent publications.

In terms of biological activity, 4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)thiomorpholine has shown potential as a modulator of various enzymatic pathways. Preliminary studies indicate its affinity for specific protein targets, including kinases and proteases, which are often implicated in diseases such as cancer and inflammatory disorders. For instance, a 2023 study demonstrated its inhibitory effects on a subset of tyrosine kinases, suggesting its utility as a lead compound for anticancer drug development. Further in vitro and in vivo studies are underway to elucidate its precise mechanism of action and therapeutic potential.

The pharmacokinetic and toxicological profiles of 4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)thiomorpholine have also been subjects of recent research. Early findings suggest favorable absorption and distribution properties, although metabolic stability and potential off-target effects require further investigation. Researchers are employing advanced techniques such as LC-MS/MS and computational modeling to assess its ADME (absorption, distribution, metabolism, and excretion) characteristics, which are critical for its development as a viable drug candidate.

In conclusion, 4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)thiomorpholine (CAS: 2097923-61-8) represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery. Its synthesis, biological activity, and pharmacokinetic properties are currently under active investigation, and future studies are expected to provide deeper insights into its therapeutic potential. As research progresses, this compound may emerge as a key player in the development of novel treatments for various diseases.